4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C21H18O4/c1-24-20-13-16(21(22)23)11-12-18(20)17-9-5-6-10-19(17)25-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: JRAGZSGBFQDLJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2OCC3=CC=CC=C3
• Molecular Formula: C21H18O4
• DSSTOX Substance ID: DTXSID10692197
• Molecular Weight: 334.4 g/mol
• CAS RN: 1261899-21-1

Description

4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% (4-BMPB-95) is a phenolic compound that is often used in scientific research applications. It has a wide range of biochemical and physiological effects, and is frequently used in laboratory experiments.

Scientific Research Applications

4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% is used in a wide range of scientific research applications. It has been used in studies of the mechanism of action of drugs, in the development of new drugs, and in the study of biochemical and physiological effects. It has also been used in studies of the structure and function of proteins, in the study of the effects of environmental pollutants, and in the study of the mechanisms of disease.

Mechanism of Action

The mechanism of action of 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% is not yet fully understood. However, it is known to interact with certain proteins and receptors in the body, which can lead to a variety of biochemical and physiological effects. It is thought to interact with certain enzymes and other proteins, which can lead to changes in the body’s metabolism and other processes.
Biochemical and Physiological Effects
4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. It has also been shown to have neuroprotective effects, and to be able to modulate the immune system. It has also been shown to have effects on the cardiovascular system and on the gastrointestinal system.

Advantages and Limitations for Lab Experiments

The use of 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is readily available. It is also easy to synthesize, and can be used in a wide variety of applications. However, it is important to note that 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% is not suitable for use in humans, as it can have toxic effects.

Future Directions

There are many potential future directions for the use of 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95%. It could be used in further studies of the mechanism of action of drugs, in the development of new drugs, and in the study of biochemical and physiological effects. It could also be used in studies of the structure and function of proteins, in the study of the effects of environmental pollutants, and in the study of the mechanisms of disease. In addition, it could be used in the development of new drugs for the treatment of various diseases, and in the development of new diagnostic tests.

Synthesis Methods

4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95% is synthesized using a method known as the Williamson ether synthesis. This involves the reaction of an alkyl halide with an alkoxide to form an ether. In the case of 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95%, the alkyl halide is 2-bromobenzyl alcohol and the alkoxide is 3-methoxybenzoic acid. The reaction is conducted in the presence of a base such as sodium hydroxide to facilitate the formation of the ether bond. The reaction produces the desired product, 4-(2-Benzyloxyphenyl)-3-methoxybenzoic acid, 95%.